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Compound of Interest

Compound Name: Non-2-yn-1-ol

Cat. No.: B147523

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity of
Non-2-yn-1-ol (CAS No. 5921-73-3), a key intermediate in various organic syntheses. This
document is intended for researchers, scientists, and professionals in drug development who
require reliable sources and a clear understanding of the purity specifications of this compound
for their experimental work.

Commercial Suppliers and Specifications

Non-2-yn-1-ol is readily available from several major chemical suppliers. The most commonly
offered purity grades are 96% and =97.5%. The compound is typically supplied as a clear,
colorless to pale yellow liquid. Below is a summary of the offerings from prominent vendors.
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Ke
Supplier Brand Stated Purity Assay Method v .
Specifications

Thermo Scientific )
Refractive Index:

Thermo Fisher Chemicals
o 96% GC 1.4530-1.4590
Scientific (formerly Alfa
@ 20°C[1]
Aesar)
. . Water (KF):
GFS Chemicals GFS Chemicals >97.50% GC-FID
<0.50%[2]
Alfa Aesar By Liquid, Clear
CymitQuimica Thermo Fisher 96% Not Specified colorless to pale
Scientific yellow[3]

Purity and Impurity Profile

The primary method for determining the purity of commercially available Non-2-yn-1-ol is gas
chromatography (GC), often with flame ionization detection (GC-FID). While suppliers provide a
minimum purity level, a detailed impurity profile is typically found in the Certificate of Analysis
(CoA), which should be requested for specific lots.

Based on the available data, the main component is Non-2-yn-1-ol. Potential impurities may
include isomers, unreacted starting materials from synthesis, and solvents. The water content
is also a critical parameter for many applications, and GFS Chemicals specifies a maximum of
0.50% as determined by Karl Fischer titration.[2]

Experimental Protocols
Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol provides a general method for the qualitative and quantitative analysis of Non-2-
yn-1-ol, adapted from standard procedures for long-chain alcohols.

1. Sample Preparation:
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Prepare a stock solution of Non-2-yn-1-ol in a suitable solvent (e.g., dichloromethane or
ethyl acetate) at a concentration of 1 mg/mL.

For quantitative analysis, prepare a series of calibration standards by diluting the stock
solution.

An internal standard (e.g., 1-dodecanol) can be added to all samples and standards to
improve accuracy.

. GC-MS Instrumentation and Conditions:
Gas Chromatograph: Agilent 7890B or equivalent.
Mass Spectrometer: Agilent 5977A or equivalent.

Column: HP-5ms (30 m x 0.25 mm ID, 0.25 um film thickness) or equivalent non-polar
capillary column.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
Inlet Temperature: 250°C.

Injection Volume: 1 pL (splitless mode).

Oven Temperature Program:

o Initial temperature: 60°C, hold for 2 minutes.

o Ramp: 10°C/min to 280°C.

o Hold: 5 minutes at 280°C.

MS Source Temperature: 230°C.

MS Quadrupole Temperature: 150°C.

lonization Mode: Electron lonization (El) at 70 eV.

Scan Range: m/z 40-400.
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3. Data Analysis:

« ldentify the peak corresponding to Non-2-yn-1-ol based on its retention time and mass
spectrum.

e The mass spectrum should exhibit a molecular ion peak (M+) at m/z 140.22 and
characteristic fragment ions.

« Quantify the purity by comparing the peak area of Non-2-yn-1-ol to the total peak area of all
components in the chromatogram (area percent). For more accurate quantification, use the
calibration curve generated from the standards.

Click to download full resolution via product page
GC-MS Analysis Workflow for Non-2-yn-1-ol

Purification by Column Chromatography

For applications requiring higher purity than commercially available, Non-2-yn-1-ol can be
further purified by silica gel column chromatography.

1. Materials:

Silica gel (230-400 mesh).

Solvents: Hexanes, Ethyl Acetate (reagent grade).

Glass chromatography column.

Collection tubes.

Thin Layer Chromatography (TLC) plates (silica gel).
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. Procedure:

Slurry Preparation: Prepare a slurry of silica gel in hexanes.

Column Packing: Pack the chromatography column with the silica gel slurry, ensuring no air
bubbles are trapped. Add a thin layer of sand on top of the silica bed.

Sample Loading: Dissolve the crude Non-2-yn-1-ol in a minimal amount of the eluent (e.g.,
5% ethyl acetate in hexanes). Carefully load the sample onto the top of the silica gel bed.

Elution: Begin elution with a non-polar solvent system (e.g., 5% ethyl acetate in hexanes).
Gradually increase the polarity of the eluent (e.g., to 10-20% ethyl acetate in hexanes) to
elute the Non-2-yn-1-ol.

Fraction Collection: Collect fractions in test tubes.

Monitoring: Monitor the separation by TLC. Spot the collected fractions on a TLC plate and
develop it in an appropriate solvent system. Visualize the spots using a suitable stain (e.g.,
potassium permanganate).

Product Isolation: Combine the fractions containing the pure Non-2-yn-1-ol and remove the
solvent under reduced pressure using a rotary evaporator.
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[ Prepare and Pack Silica Gel Column]

[Load Crude Non-2-yn-1-o|]

[ Elute with Hexanes/Ethyl Acetate Gradient]
Collect Fractions

Coptinue Elution

Monitor Fractions by TLC
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[Combine Pure Fractions]

[Remove Solvent (Rotary Evaporator)]
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Purification Workflow for Non-2-yn-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Availability and Purity of Non-2-yn-1-ol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147523#commercial-suppliers-and-purity-of-non-2-
yn-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b147523?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/L06380.06
https://www.gfschemicals.com/Product/2-nonyn-1-ol-98-percent-cas-5921-73-3-item-3242-sku-3242
https://cymitquimica.com/products/02-L06380/5921-73-3/2-nonyn-1-ol-96/
https://www.benchchem.com/product/b147523#commercial-suppliers-and-purity-of-non-2-yn-1-ol
https://www.benchchem.com/product/b147523#commercial-suppliers-and-purity-of-non-2-yn-1-ol
https://www.benchchem.com/product/b147523#commercial-suppliers-and-purity-of-non-2-yn-1-ol
https://www.benchchem.com/product/b147523#commercial-suppliers-and-purity-of-non-2-yn-1-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147523?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

